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Compound of Interest

Compound Name: 4,9-Anhydrotetrodotoxin

Cat. No.: B10788141 Get Quote

Overview of 4,9-Anhydrotetrodotoxin in
Research
4,9-Anhydrotetrodotoxin is a less toxic analog of tetrodotoxin (TTX). It is often used in

research as a comparative tool to understand the structure-activity relationship of TTX and its

binding to voltage-gated sodium channels. Its reduced toxicity makes it a valuable, albeit still

hazardous, substance for studying the pharmacology of these critical ion channels.

Mechanism of Action
Like its parent compound, 4,9-anhydrotetrodotoxin is a potent and selective blocker of most

types of voltage-gated sodium channels (VGSCs). These channels are essential for the

initiation and propagation of action potentials in neurons and other excitable cells. By binding to

a specific site on the outer pore of the channel, it physically occludes the passage of sodium

ions, thereby preventing depolarization and silencing neural activity.

Below is a conceptual diagram illustrating the mechanism of action.
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Caption: Mechanism of 4,9-Anhydrotetrodotoxin blocking sodium ion influx.
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Research Applications
The primary research applications of 4,9-anhydrotetrodotoxin revolve around its function as a

sodium channel blocker.

Neuroscience: It is used to isolate and study specific neural circuits by silencing the activity

of certain neurons. This allows researchers to understand the function of different brain

regions and neuron types.

Pharmacology: It serves as a tool to characterize the properties of different sodium channel

subtypes and to screen for new drugs that target these channels.

Drug Development: Understanding how molecules like 4,9-anhydrotetrodotoxin interact

with sodium channels can inform the development of new therapeutics for conditions

involving channelopathies, such as certain types of epilepsy, cardiac arrhythmias, and

chronic pain.

The general workflow for using such a compound in a research setting is outlined below.
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Caption: General workflow for in-vitro research using a neurotoxin.

Due to the inherent dangers of working with tetrodotoxin and its analogs, any researcher

planning to use these compounds must receive extensive training, have access to appropriate

personal protective equipment (PPE), and work within a laboratory that has the necessary

engineering controls and safety protocols in place. All work must be conducted in compliance

with institutional and governmental regulations.
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To cite this document: BenchChem. [chemical synthesis of 4,9-Anhydrotetrodotoxin for
research use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788141#chemical-synthesis-of-4-9-
anhydrotetrodotoxin-for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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